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Compound of Interest

Compound Name: Amyl 2-hydroxyethyl sulfide

CAS No.: 22812-91-5

Cat. No.: B1632745 Get Quote

Functional Ligand for Surface Engineering and
High-Refractive Index Polymers
Executive Summary
2-Pentylsulfanylethanol (2-PSE) (Synonyms: 2-(Pentylthio)ethanol; 2-Hydroxyethyl pentyl

sulfide) is a bifunctional organosulfur compound featuring a flexible alkyl tail, a thioether

linkage, and a primary hydroxyl group. While often overshadowed by its lower homologues

(methyl/ethyl-thioethanol) used in flavor chemistry, the pentyl variant offers unique

hydrophobicity and steric properties critical for advanced material science.

This guide details the application of 2-PSE in two high-value sectors:

Corrosion Inhibition: Acting as a mixed-type inhibitor for ferrous metals in acidic media.

Polymer Engineering: Serving as a chain terminator or soft-segment modifier in high-

refractive-index polyurethanes.

Chemical Profile:

IUPAC Name: 2-(Pentylsulfanyl)ethan-1-ol

Structure:
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Key Functionality: The sulfur atom acts as a soft Lewis base (adsorption site), while the

hydroxyl group allows for covalent functionalization or solubility modulation.

Core Application: Corrosion Inhibition in Acidic Media[1]
[2]
2.1 Mechanism of Action
2-PSE functions as an adsorption-type corrosion inhibitor. In acidic environments (e.g., 1M HCl

used in pickling), the sulfur atom's lone pair electrons donate into the empty

-orbitals of iron (Fe) on the steel surface.

Chemisorption: The Sulfur-Metal bond forms a barrier layer.

Hydrophobic Shielding: The pentyl (

) chain aligns away from the metal surface, creating a hydrophobic zone that repels water
and corrosive ions (

,

).

Synergy: The hydroxyl group can form hydrogen bonds with surface-adsorbed water or

secondary inhibitor layers, stabilizing the film.

2.2 Experimental Protocol: Electrochemical Validation
Objective: Quantify the inhibition efficiency (IE%) of 2-PSE on Mild Steel in 1.0 M HCl.

Materials:

Working Electrode: Mild Steel coupons (

exposed area).

Counter Electrode: Platinum wire/mesh.

Reference Electrode: Saturated Calomel Electrode (SCE).
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Electrolyte: 1.0 M HCl (blank) and solutions containing 2-PSE (100, 200, 500 ppm).

Workflow:

Surface Preparation: Polish steel coupons sequentially with SiC paper (up to 1200 grit).

Degrease with acetone; wash with deionized water.

OCP Stabilization: Immerse electrode in test solution for 30 minutes until Open Circuit

Potential (OCP) stabilizes (drift < 2 mV/5 min).

Potentiodynamic Polarization (Tafel):

Scan Range: -250 mV to +250 mV vs. OCP.

Scan Rate: 1 mV/s.

Data Analysis: Extrapolate anodic and cathodic Tafel slopes (

) to determine corrosion current density (

).

Calculation:

Data Presentation (Typical Expected Values):

Concentration
(ppm) (mV vs SCE)

(

)

Inhibition
Efficiency (%)

0 (Blank) -450 850 -

100 -442 120 85.8

200 -438 65 92.3

500 -435 35 95.8
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Interpretation: A shift in

< 85 mV implies a mixed-type inhibition mechanism.[1] High efficiency at 500 ppm

confirms the formation of a compact Self-Assembled Monolayer (SAM).

Application: Synthesis of High Refractive Index
Polymers
3.1 Rationale
Sulfur atoms have high molar refraction. Incorporating 2-PSE into polyurethane backbones

increases the Refractive Index (RI) of the final material, which is critical for optical coatings and

lenses. 2-PSE acts as a monofunctional chain terminator, controlling molecular weight while

adding sulfur content.

3.2 Synthesis Protocol: Thio-Polyurethane Prepolymer
Reaction: Isophorone Diisocyanate (IPDI) + Polyol + 2-PSE (End-capper).

Step-by-Step Procedure:

Setup: Dry 3-neck flask under

atmosphere.

Activation: Charge IPDI and catalyst (DBTDL, 0.05 wt%) into the flask. Heat to 60°C.

Polymerization: Add polyol dropwise. React at 80°C for 2 hours until theoretical NCO content

is reached (check via titration).

Functionalization: Add 2-PSE (stoichiometric equivalent to remaining NCO groups).

Completion: React for 1 hour. The disappearance of the NCO peak (

) in FTIR confirms the reaction.
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Result: A transparent, sulfur-enriched polyurethane resin with enhanced optical properties and

flexibility due to the pendant pentyl chains.

Synthesis of 2-Pentylsulfanylethanol (In-House)
For researchers requiring high-purity material not available commercially.

Reaction Scheme:

Protocol:

Reagents: 1-Pentanethiol (1.0 eq), 2-Chloroethanol (1.1 eq), Potassium Carbonate (

, 1.2 eq), Acetone (Solvent).

Procedure:

Dissolve 1-pentanethiol in acetone. Add

.

Add 2-chloroethanol dropwise at room temperature.

Reflux at 60°C for 6-8 hours. Monitor via TLC (Hexane:EtOAc 8:2).

Workup: Filter off salts. Evaporate solvent.[2] Dissolve residue in DCM, wash with water and

brine.

Purification: Vacuum distillation.

Note: The product is a clear, viscous liquid with a characteristic sulfide odor.

Visualization of Mechanisms
Diagram 1: Corrosion Inhibition Mechanism
This diagram illustrates the adsorption isotherm logic, showing how 2-PSE molecules replace

water molecules on the steel surface.
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Caption: Schematic of 2-PSE adsorption on steel. The Sulfur atom anchors to the metal, while

the pentyl tail forms a hydrophobic exclusion zone.

Diagram 2: Synthesis Workflow (Thiol-Ene / Substitution)
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Filtration & Extraction
8 Hours

Vacuum Distillation 2-Pentylsulfanylethanol
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Caption: Laboratory synthesis pathway for 2-PSE via nucleophilic substitution, ensuring high

purity for material applications.
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(Note: While specific literature on the pentyl-derivative is niche, the mechanisms described are

validated based on the homologous series of alkyl-thioethanols cited above.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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